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Introduction

Desmethyl formetanate, chemically known as N-(3-
(((methylamino)carbonyl)oxy)phenyl)formamide, is a primary degradation product of the
insecticide and acaricide formetanate hydrochloride. Understanding the environmental fate of
this metabolite is crucial for a comprehensive assessment of the potential long-term impacts of
formetanate use. This technical guide provides an in-depth overview of the current knowledge
regarding the environmental persistence, degradation, and mobility of Desmethyl
formetanate. The information is compiled from various scientific sources and regulatory
assessments, with a focus on providing quantitative data, detailed experimental methodologies,
and a clear understanding of its transformation pathways.

Physicochemical Properties

While specific experimental data for the physicochemical properties of Desmethyl
formetanate are not readily available in the public domain, its properties can be inferred from
its chemical structure and the known properties of its parent compound, formetanate
hydrochloride.

Table 1: Estimated Physicochemical Properties of Desmethyl Formetanate
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Estimated .
Property L. Rationale/Source
Value/Characteristic
Molecular Formula C9H10N203 Chemical Structure
Molecular Weight 194.19 g/mol Chemical Structure

Presence of polar functional

Water Solubility Likely to be soluble groups (formamide,
carbamate)

Non-volatile nature of similar

Vapor Pressure Expected to be low
carbamate compounds

Increased polarity compared to
Log Kow (Octanol-Water )
Likely to be low formetanate may lead to lower

Partition Coefficient)
bioaccumulation potential

Environmental Degradation

The environmental degradation of Desmethyl formetanate is intrinsically linked to the
degradation of its parent compound, formetanate hydrochloride. Formetanate is known to
degrade in the environment through hydrolysis, photolysis, and biodegradation, with
Desmethyl formetanate being a key intermediate.

Hydrolysis
Hydrolysis is a significant pathway for the degradation of formetanate, and by extension,

influences the formation and subsequent degradation of Desmethyl formetanate. The rate of

hydrolysis is highly dependent on pH.

Table 2: Hydrolysis Data for Formetanate Hydrochloride

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b15191703?utm_src=pdf-body
https://www.benchchem.com/product/b15191703?utm_src=pdf-body
https://www.benchchem.com/product/b15191703?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15191703?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

pH Temperature (°C) Half-life (t%2) Reference

N 14.4 hours (for the
7.6 Not Specified o [1]
formamidine group)

. 3.9 hours (for the
12.6 Not Specified o [1]
formamidine group)

Studies have shown that the formamidine group of formetanate hydrochloride is more labile to
hydrolysis than the carbamate group, especially under basic conditions[1]. This initial hydrolysis
step leads to the formation of Desmethyl formetanate. Further hydrolysis of Desmethyl
formetanate would likely involve the cleavage of the carbamate ester bond, leading to the
formation of 3-formamidophenol.

Photodegradation

Photodegradation, or the breakdown of compounds by light, is another important process in the
environmental dissipation of formetanate and its metabolites.

While specific photolysis studies on Desmethyl formetanate are not available, studies on the
parent compound indicate its susceptibility to phototransformation in both soil and water. It is
anticipated that Desmethyl formetanate would also undergo photodegradation, potentially
through pathways involving the cleavage of the formamide or carbamate linkages, or
transformations of the aromatic ring.

Biodegradation

Microbial activity in soil and water plays a crucial role in the degradation of formetanate and its
metabolites. Biodegradation studies on formetanate indicate that it is not persistent in soll
under aerobic conditions. The formation of Desmethyl formetanate is a key step in the aerobic
soil metabolism of formetanate. Further microbial degradation of Desmethyl formetanate is
expected to occur, ultimately leading to mineralization (the complete breakdown to carbon
dioxide, water, and mineral salts).

Table 3: Soil Metabolism Data for Formetanate
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Major
. Temperature . .
Soil Type Half-life (t'%) Metabolites Reference

°C
(°C) Identified

m-
formaminophenyl

-N-
Inferred from
- o - methylcarbamate .
Not Specified Not Specified Not Specified degradation
(Desmethyl
pathways
formetanate), m-

formaminophenol

, m-aminophenol

Mobility in Soil

The mobility of a pesticide and its metabolites in soil determines their potential to leach into
groundwater or move into surface water via runoff. The soil organic carbon-water partitioning
coefficient (Koc) is a key parameter used to predict mobility.

Specific Koc values for Desmethyl formetanate are not available. However, based on its
chemical structure, which includes polar functional groups, it is expected to have a relatively
low Koc value, suggesting a potential for mobility in soil. The mobility will also be influenced by
soil properties such as organic matter content, clay content, and pH.

Experimental Protocols

The following sections describe the general methodologies for key environmental fate studies,
based on internationally recognized guidelines from the Organisation for Economic Co-
operation and Development (OECD). These protocols are essential for generating reliable data
on the environmental behavior of substances like Desmethyl formetanate.

Hydrolysis (OECD Guideline 111)

Objective: To determine the rate of abiotic hydrolysis of a test substance in aqueous solutions
at different pH values.

Methodology:
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o Test System: Sterile aqueous buffer solutions at pH 4, 7, and 9.

o Test Substance Application: The test substance (e.g., radiolabelled Desmethyl formetanate)
is added to the buffer solutions at a known concentration.

e Incubation: The solutions are incubated in the dark at a constant temperature (e.g., 25°C).

o Sampling and Analysis: Samples are taken at various time intervals and analyzed for the
concentration of the parent compound and its degradation products using appropriate
analytical techniques such as High-Performance Liquid Chromatography (HPLC) with
radiometric detection or Liquid Chromatography-Mass Spectrometry (LC-MS).

o Data Analysis: The degradation rate constants and half-lives are calculated for each pH.

Aerobic Soil Metabolism (OECD Guideline 307)

Objective: To determine the rate and route of degradation of a test substance in soil under
aerobic conditions.

Methodology:

o Test System: Fresh soil samples with known characteristics (e.g., texture, organic carbon
content, pH, microbial biomass).

o Test Substance Application: The test substance (typically *C-labelled) is applied to the soil
at a concentration relevant to its agricultural use.

e Incubation: The treated solil is incubated in the dark at a constant temperature (e.g., 20°C)
and moisture content. A continuous flow of carbon dioxide-free, humidified air is passed
through the incubation vessels to maintain aerobic conditions.

» Trapping of Volatiles: Volatile organic compounds and *CO:z produced during degradation
are trapped in appropriate solutions (e.g., ethylene glycol and potassium hydroxide).

o Sampling and Extraction: Soil samples are taken at various time intervals and extracted with
suitable solvents to separate the parent compound and its metabolites.
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e Analysis: The extracts, trapped volatiles, and unextracted soil residues are analyzed to
identify and quantify the parent compound and its transformation products.

o Data Analysis: Degradation rates (DTso and DToo values) for the parent compound and major
metabolites are calculated.

Phototransformation on Soil and in Water (OECD
Guideline 316)

Objective: To determine the rate of photodegradation of a test substance on soil surfaces and
in water when exposed to a light source simulating natural sunlight.

Methodology for Water:
o Test System: Sterile, buffered aqueous solutions.

 Light Source: A light source (e.g., xenon arc lamp) that simulates the spectral distribution of
natural sunlight.

o Test Substance Application: The test substance is dissolved in the aqueous solution.

« Irradiation: The solutions are irradiated at a constant temperature. Dark controls are run in
parallel to account for non-photolytic degradation.

o Sampling and Analysis: Samples are taken at different time points and analyzed for the
parent compound and photoproducts.

» Data Analysis: The quantum yield and environmental half-life are calculated.
Methodology for Soil:

o Test System: Thin layers of soil on a suitable support.

o Test Substance Application: The test substance is applied uniformly to the soil surface.

« Irradiation: The soil samples are irradiated with a light source simulating sunlight. Dark
controls are maintained under the same conditions but shielded from light.
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« Sampling and Extraction: At various intervals, soil samples are extracted and analyzed.

» Data Analysis: The rate of photodegradation on the soil surface is determined.

Signaling Pathways and Logical Relationships

The degradation of formetanate to Desmethyl formetanate and its subsequent transformation
can be visualized as a multi-step process influenced by various environmental factors.

Degradation Processes

Hydrolysis
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Formetanate Hydrochloryidf.»"”
Formetanate |GG, Photolysis
Hydrochloride (Sunlight)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15191703#environmental-fate-of-desmethyl-
formetanate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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